Cas no 1806745-35-6 (5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806745-35-6
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4839561
• Update Time: 2025-06-13

5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H5F5INO2/c9-7(10)3-1-15-4(2-16)5(14)6(3)17-8(11,12)13/h1,7,16H,2H2
• InChI Key： BGHZFBJCQXWSLR-UHFFFAOYSA-N
• SMILES： IC1C(CO)=NC=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol

Introduction to 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806745-35-6)

5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol, with the CAS number 1806745-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethoxy group, along with an iodo substituent, makes this molecule a particularly intriguing candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol contribute to its unique chemical properties. The difluoromethyl group is known to enhance metabolic stability and binding affinity, while the trifluoromethoxy group introduces lipophilicity and electronic modulation. The iodo substituent at the 3-position provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These attributes make the compound a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives, in particular, have been extensively studied due to their role as key pharmacophores in drugs used to treat conditions ranging from cancer to infectious diseases. The compound 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol has emerged as a promising scaffold for designing molecules with enhanced pharmacological profiles. Its fluorinated moieties are particularly noteworthy, as they have been shown to improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The pyridine core of 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol can be modified to target specific kinase domains, while the fluorinated substituents can fine-tune interactions with the enzyme's active site. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain kinases, making them attractive candidates for further development.

Moreover, the structural versatility of 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol allows for exploration in other therapeutic areas beyond oncology. For instance, its scaffold could be adapted for the design of antiviral or anti-inflammatory agents. The fluorinated groups enhance the compound's ability to interact with biological targets by improving hydrophobicity and electronic properties, which are critical factors in drug design. Researchers have also explored its potential in developing neuroprotective agents, given the importance of pyridine derivatives in modulating neurological pathways.

The synthetic route to 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol involves a series of well-established organic transformations. Starting from commercially available precursors, such as 2-hydroxypyridine derivatives, the introduction of fluorinated groups is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The iodination step at the 3-position is another critical step that requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in drug discovery programs.

In conclusion, 5-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806745-35-6) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. The combination of fluorinated substituents and reactive functional groups makes it an ideal candidate for designing novel pharmaceuticals targeting various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of next-generation drugs.